2-[acetyl(tetrahydrofuran-2-ylmethyl)amino]-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide 2-[acetyl(tetrahydrofuran-2-ylmethyl)amino]-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC14791950
InChI: InChI=1S/C17H22N4O3S2/c1-9-11(3)25-16(18-9)20-15(23)14-10(2)19-17(26-14)21(12(4)22)8-13-6-5-7-24-13/h13H,5-8H2,1-4H3,(H,18,20,23)
SMILES:
Molecular Formula: C17H22N4O3S2
Molecular Weight: 394.5 g/mol

2-[acetyl(tetrahydrofuran-2-ylmethyl)amino]-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide

CAS No.:

Cat. No.: VC14791950

Molecular Formula: C17H22N4O3S2

Molecular Weight: 394.5 g/mol

* For research use only. Not for human or veterinary use.

2-[acetyl(tetrahydrofuran-2-ylmethyl)amino]-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide -

Specification

Molecular Formula C17H22N4O3S2
Molecular Weight 394.5 g/mol
IUPAC Name 2-[acetyl(oxolan-2-ylmethyl)amino]-N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl-1,3-thiazole-5-carboxamide
Standard InChI InChI=1S/C17H22N4O3S2/c1-9-11(3)25-16(18-9)20-15(23)14-10(2)19-17(26-14)21(12(4)22)8-13-6-5-7-24-13/h13H,5-8H2,1-4H3,(H,18,20,23)
Standard InChI Key PQKAIEGFSAPAKB-UHFFFAOYSA-N
Canonical SMILES CC1=C(SC(=N1)NC(=O)C2=C(N=C(S2)N(CC3CCCO3)C(=O)C)C)C

Introduction

The compound 2-[acetyl(tetrahydrofuran-2-ylmethyl)amino]-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide is a complex organic molecule featuring multiple functional groups, including thiazole rings and an acetylamino moiety. This compound has a molecular formula of C20_{20}H24_{24}N4_{4}O3_{3}S2_{2} and a molecular weight of approximately 394.5 g/mol.

Structural Features

The compound's structure includes:

  • Thiazole Rings: These are known for their significant roles in medicinal chemistry due to their biological activities.

  • Acetylamino Moiety: This functional group contributes to the compound's potential biological activity.

  • Tetrahydrofuran-2-ylmethyl Group: This part of the molecule adds complexity and may influence its pharmacological profile.

Synthesis

The synthesis of this compound typically involves multi-step organic synthesis techniques. These methods may include:

  • Step 1: Formation of the thiazole core.

  • Step 2: Introduction of the acetylamino group.

  • Step 3: Incorporation of the tetrahydrofuran-2-ylmethyl moiety.

  • Step 4: Final assembly and purification.

StepDescriptionReagents
1Thiazole formationThiazole precursors
2Acetylamino introductionAcetyl chloride, amine
3Tetrahydrofuran incorporationTetrahydrofuran derivatives
4Final assembly and purificationVarious solvents and catalysts

Potential Applications

Compounds with similar structures have shown various biological activities, including antibacterial and antifungal properties. The specific biological activity of 2-[acetyl(tetrahydrofuran-2-ylmethyl)amino]-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide requires further investigation through experimental studies.

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